
Safe Disposal of ML202: A Comprehensive
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML202

Cat. No.: B560308 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This document provides essential, step-by-step guidance for the safe disposal of

ML202 (CAS No. 1221186-52-2), a compound recognized for being harmful if swallowed and

very toxic to aquatic life with long-lasting effects[1]. Adherence to these procedures is vital to

ensure the safety of laboratory personnel and to minimize environmental impact.

Key Safety and Handling Information
Before initiating any disposal procedures, it is imperative to be familiar with the hazards

associated with ML202. The compound is classified as an Acute Toxicity, Oral (Category 4) and

presents a significant danger to aquatic environments (Category 1 for both acute and chronic

toxicity)[1].

Personal Protective Equipment (PPE): When handling ML202, appropriate personal protective

equipment is mandatory. This includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Body Protection: Impervious clothing.
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Respiratory Protection: A suitable respirator should be used, especially in areas without

adequate exhaust ventilation[1].

Storage: ML202 should be stored in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition. Recommended storage temperatures are

-20°C for the powder form and -80°C when in solvent[1].

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and qualitative

information for ML202.

Property Value Reference

Molecular Formula C18H17N3O3S2 [1]

Molecular Weight 387.48

CAS Number 1221186-52-2

Appearance Solid

Oral Toxicity
Category 4 (Harmful if

swallowed)

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents

Detailed Disposal Protocol
The proper disposal of ML202 must be conducted in accordance with all local, state, and

federal regulations. The primary directive is to dispose of the contents and container at an

approved waste disposal plant.

Step 1: Preparation
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Ensure all required PPE is correctly worn.

Work in a well-ventilated area, preferably within a chemical fume hood.

Have a designated, properly labeled waste container ready. The container must be

compatible with the chemical properties of ML202 and its solvent if applicable.

Step 2: Handling and Waste Collection

If ML202 is in solid form: Carefully transfer the solid waste into the designated waste

container, avoiding the creation of dust.

If ML202 is in solution: Carefully pour the solution into the designated liquid waste container.

Avoid splashing.

For contaminated labware (e.g., glassware, pipette tips): Rinse the contaminated items with

a suitable solvent. The rinsate should be collected and treated as hazardous waste, added to

the appropriate liquid waste container.

For spills: In the event of a spill, collect the spillage and place it in the designated waste

container. Wash the affected area thoroughly after handling.

Step 3: Container Management and Labeling

Securely close the waste container.

Properly label the waste container with the contents ("ML202 Waste"), the approximate

concentration, and any solvents used. Include the appropriate hazard symbols (e.g., "Toxic,"

"Harmful," "Dangerous for the Environment").

Step 4: Final Disposal

Store the sealed waste container in a designated, secure area for hazardous waste pickup.

Arrange for collection by a licensed hazardous waste disposal company. Do not dispose of

ML202 down the drain or in regular trash.
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ML202 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of ML202.
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Seal & Label Container

Collect Rinsate as Waste

Store in Designated Area Handover to Licensed
Waste Disposal Service End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ML202.

By following these detailed procedures, laboratory professionals can ensure the safe handling

and disposal of ML202, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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